Cas no 885272-56-0 (Isoquinoline-5-thiocarboxamide)

• Product Name: Isoquinoline-5-thiocarboxamide
• CAS No: 885272-56-0
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• MDL: MFCD06738973
• CID: 710916
• PubChem ID: 44119599
• Update Time: 2025-10-23

Isoquinoline-5-thiocarboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinecarbothioamide
• isoquinoline-5-carbothioamide
• ISOQUINOLINE-5-CARBOTHIOIC ACID AMIDE
• Isoquinoline-5-thiocarboxamide
• A862099
• DTXSID50657321
• EN300-1827411
• J-521594
• AKOS006342832
• FT-0692748
• CS-0306432
• MFCD06738973
• AB28297
• 885272-56-0
• DB-077451
• G84227

• MDL： MFCD06738973
• Inchi： 1S/C10H8N2S/c11-10(13)9-3-1-2-7-6-12-5-4-8(7)9/h1-6H,(H2,11,13)
• InChI Key： DPEOEFCQYUIPSI-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CC2C=NC=CC=21)N

Computed Properties

• Exact Mass: 188.04100
• Monoisotopic Mass: 188.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6

Experimental Properties

• Density: 1.313
• Boiling Point: 391.3°C at 760 mmHg
• Flash Point: 190.5°C
• Refractive Index: 1.749
• PSA: 71.00000
• LogP: 2.56930

Isoquinoline-5-thiocarboxamide Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Isoquinoline-5-thiocarboxamide

Exploring Isoquinoline-5-thiocarboxamide (CAS 885272-56-0): Properties, Applications, and Research Insights

Isoquinoline-5-thiocarboxamide (CAS 885272-56-0) is a specialized heterocyclic compound garnering significant attention in pharmaceutical and materials science research. This sulfur-containing derivative of isoquinoline exhibits unique structural features, making it a valuable scaffold for drug discovery and functional material design. The presence of both thiocarboxamide and isoquinoline moieties contributes to its diverse reactivity profile and potential biological activities.

Recent studies highlight the compound's role as a key intermediate in synthesizing isoquinoline-based therapeutics, particularly in targeting enzyme modulation and protein-protein interactions. Researchers are investigating its potential in developing selective kinase inhibitors, a hot topic in cancer research and autoimmune disease treatment. The thiocarboxamide group (CAS 885272-56-0) offers distinct hydrogen bonding capabilities, enhancing molecular recognition properties critical for drug design.

From a chemical perspective, Isoquinoline-5-thiocarboxamide demonstrates interesting photophysical properties that have sparked interest in organic electronic applications. Its conjugated system and electron-rich sulfur atom make it a candidate for developing OLED materials and molecular sensors. These applications align with current industry trends toward sustainable and efficient organic semiconductors.

The synthesis and modification of 885272-56-0 have become focal points in medicinal chemistry optimization. Scientists are particularly interested in its structure-activity relationships (SAR) when incorporated into larger pharmacophores. Recent publications demonstrate its utility in creating multi-target-directed ligands, addressing the growing demand for complex disease therapies that require modulation of multiple biological pathways simultaneously.

Analytical characterization of Isoquinoline-5-thiocarboxamide presents unique challenges and opportunities. Advanced techniques like NMR crystallography and time-resolved spectroscopy are being employed to understand its solid-state behavior and excited-state dynamics. These studies contribute valuable data to the broader field of heterocyclic compound analysis, addressing common researcher queries about characterization methods for similar structures.

In material science applications, the compound's thermal stability and crystallinity (CAS 885272-56-0) have prompted investigations into its use as a building block for metal-organic frameworks (MOFs). Its ability to coordinate with various metal ions while maintaining structural integrity makes it attractive for designing functional materials with tailored porosity and catalytic properties.

Environmental considerations surrounding isoquinoline derivatives have also come under scrutiny. Recent lifecycle assessment studies explore the green chemistry aspects of producing and utilizing Isoquinoline-5-thiocarboxamide, addressing common sustainability questions in chemical manufacturing. Researchers are developing more efficient synthetic routes that minimize waste and energy consumption while maintaining high yields.

The compound's potential in neurological research represents another exciting frontier. Preliminary studies suggest that certain isoquinoline-thiocarboxamide hybrids may influence neurotransmitter systems, sparking interest in their application for neurodegenerative disorders. This aligns with growing public interest in brain health supplements and cognitive enhancers, though much research remains to be done in this area.

From a commercial perspective, the global market for specialty isoquinoline derivatives like CAS 885272-56-0 continues to expand, driven by pharmaceutical demand and advanced material needs. Industry analysts project steady growth in this sector, particularly for compounds offering both structural novelty and functional versatility.

Future research directions for Isoquinoline-5-thiocarboxamide may include exploration of its supramolecular chemistry applications and further investigation of its biological target spectrum. The compound's unique combination of aromaticity and thiocarbonyl functionality positions it as a promising candidate for numerous scientific and industrial applications worth watching in coming years.